CycLuc3
Overview
Description
CycLuc3 is a mutant firefly luciferase variant with enhanced light emission.
Scientific Research Applications
Pharmacokinetics and Distribution in the Body : Cyclosporin, a component related to CycLuc3, demonstrates complex pharmacokinetics due to its lipophilic nature. Its distribution in the body is influenced by various factors, including biological carriers like lipoproteins and erythrocytes. This complexity necessitates individualized treatment approaches in different clinical scenarios (Fahr, 1993).
Metabolomic Analysis : A study utilizing 1H NMR-based metabolomic approach provided insights into the systematic alterations induced by Cyclophosphamide (CY) in rats. This method revealed significant changes in metabolites across various organs, highlighting the drug's extensive impact on metabolic pathways (Tingli et al., 2016).
Immunosuppressive Applications : Cyclosporine, associated with CycLuc3, has demonstrated effectiveness as an immunosuppressive agent in transplantation and autoimmune diseases. Studies have explored its utility in different clinical settings, highlighting the need for careful dosage adjustment and monitoring due to its side effects (Nussenblatt & Palestine, 1986).
Therapeutic Monitoring and Dosage Individualization : Research emphasizes the importance of individualizing cyclosporine therapy using pharmacokinetic and pharmacodynamic parameters. This approach helps balance the therapeutic efficacy and minimize the risk of toxicity (Kahan, 1985).
Influence on Human Fibroblasts : A study investigated the effect of Cyclosporine A (CyA) on human fibroblasts, finding that it stimulates DNA synthesis while suppressing glycosaminoglycan synthesis. This suggests a direct impact of CyA on fibroblast proliferation, relevant for understanding some of its side effects like fibrous hyperplasia (Willershausen-Zönnchen et al., 1992).
Role in Cancer Therapy and Transplantation : Cyclophosphamide, linked to CycLuc3, is used in cancer therapy and blood and marrow transplantation. Its unique metabolism and cytotoxic properties have been a subject of extensive research, with emphasis on its role in various therapeutic settings (Emadi et al., 2009).
Cyclosporine in Dermatology : Cyclosporine, a key component of CycLuc3, has applications in dermatology, showing efficacy in treating various skin diseases. Its use in dermatology highlights its immunosuppressive properties and the need for careful monitoring due to potential side effects (Gupta et al., 1989).
properties
CAS RN |
1393650-60-6 |
|---|---|
Product Name |
CycLuc3 |
Molecular Formula |
C13H11N3O3S2 |
Molecular Weight |
321.36 |
IUPAC Name |
(4S)-2-(7,8-Dihydro-6H-thiazolo[5,4-g][1,4]benzoxazin-2-yl)-4,5-dihydro-4-thiazolecarboxylic acid |
InChI |
InChI=1S/C13H11N3O3S2/c17-13(18)8-5-20-11(16-8)12-15-7-3-9-6(4-10(7)21-12)14-1-2-19-9/h3-4,8,14H,1-2,5H2,(H,17,18)/t8-/m1/s1 |
InChI Key |
IJUZLBCLMBCYOZ-MRVPVSSYSA-N |
SMILES |
O=C([C@@H]1N=C(C(S2)=NC3=C2C=C4NCCOC4=C3)SC1)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
CycLuc3; Cyc-Luc-3; Cyc Luc 3; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(2,5-Difluorophenyl)-7-[1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-yl]-6-[(2-methyl-1,2,4-triazol-3-yl)methoxy]-[1,2,4]triazolo[4,3-b]pyridazine](/img/structure/B606827.png)